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2-Bromo-5-chloro-3-

methylpyridine

Cat. No.: B1338644 Get Quote

Technical Guide: 2-Bromo-5-chloro-3-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-chloro-3-
methylpyridine, a key heterocyclic building block in organic synthesis. This document outlines

its chemical identity, properties, synthesis, and significant applications in the pharmaceutical

and agrochemical industries.

Chemical Identity and Properties
2-Bromo-5-chloro-3-methylpyridine is a halogenated pyridine derivative valued for its utility

as a versatile synthetic intermediate.[1] Its distinct molecular architecture, featuring bromine,

chlorine, and a methyl group on the pyridine ring, provides multiple reactive centers for

chemical modification.[2]

Structure:

The chemical structure of 2-Bromo-5-chloro-3-methylpyridine is presented below:
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Diagram 2: Suzuki-Miyaura Coupling Workflow

This diagram outlines the key steps in a Suzuki-Miyaura cross-coupling reaction using 2-
Bromo-5-chloro-3-methylpyridine.

Reactants & Reagents

Process Output

2-Bromo-5-chloro-
3-methylpyridine

Reaction Setup
in Solvent

Arylboronic Acid

Palladium Catalyst
(e.g., Pd(PPh3)4)

Base (e.g., K2CO3)

Heating
(e.g., 90°C) Coupled Product Purification

Click to download full resolution via product page

Workflow for a Suzuki-Miyaura coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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